Cas no 2172225-48-6 (6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2172225-48-6
• MF: C₁₁H₁₇N₅O
• MW: 235.285581350327
• CID: 6560451
• PubChem ID: 165858841
• Update Time: 2025-08-03

6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• EN300-1452333
• 2172225-48-6

• Inchi： 1S/C11H17N5O/c12-9-8(7-1-2-7)10(17)15-11(14-9)16-5-3-13-4-6-16/h7,13H,1-6H2,(H3,12,14,15,17)
• InChI Key： MQPUEEZMEWEXJQ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(N1)N1CCNCC1)C1CC1

Computed Properties

• Exact Mass: 235.14331018g/mol
• Monoisotopic Mass: 235.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 82.8Ų

Additional information on 6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2172225-48-6)

In the rapidly evolving field of pharmaceutical and biochemical research, 6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2172225-48-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrimidinone core and piperazine substituent, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for targeting various biological pathways.

The compound's cyclopropyl group and amino functionality contribute to its distinct chemical properties, enabling interactions with enzymes and receptors that are critical in therapeutic interventions. Recent studies have highlighted its relevance in the context of kinase inhibition and signal transduction modulation, areas that are currently at the forefront of oncology and immunology research. As the scientific community continues to explore small molecule therapeutics, this compound stands out due to its balanced lipophilicity and molecular weight, which are essential for drug-like properties.

One of the most frequently asked questions in online forums and academic discussions revolves around the synthetic routes for 6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one. Researchers are keen to optimize its production to ensure scalability and purity, which are vital for preclinical and clinical studies. Additionally, the compound's stability under physiological conditions and its metabolic profile are topics of intense investigation, as these factors directly influence its efficacy and safety as a potential drug candidate.

From an industrial perspective, the demand for high-purity intermediates like this compound has surged, driven by the growing emphasis on precision medicine and personalized therapies. Pharmaceutical companies are investing heavily in the development of novel heterocycles that can serve as building blocks for next-generation treatments. The piperazine moiety in this molecule, in particular, is a common pharmacophore found in many FDA-approved drugs, underscoring its versatility and importance in medicinal chemistry.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis that has prompted the search for new antimicrobial agents. Preliminary data suggest that derivatives of 6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one may exhibit activity against resistant bacterial strains, making it a valuable scaffold for further exploration. This aligns with the broader trend of repurposing existing chemical entities to combat emerging health threats.

In summary, 6-amino-5-cyclopropyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2172225-48-6) represents a compelling subject of study in modern drug discovery. Its multifaceted applications, from kinase inhibitors to antimicrobial agents, highlight its potential to address some of the most pressing challenges in healthcare today. As research progresses, this compound is likely to play a pivotal role in the development of innovative therapies that improve patient outcomes worldwide.